Cas no 1525751-63-6 (3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol)

• Product Name: 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol
• CAS No: 1525751-63-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5579009
• Update Time: 2025-08-05

3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-methyl-1-(3-piperidinyl)-
• 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol

• Inchi： 1S/C9H15N3O/c1-7-5-9(13)12(11-7)8-3-2-4-10-6-8/h5,8,10,13H,2-4,6H2,1H3
• InChI Key： BVDKNVMMEFTSKQ-UHFFFAOYSA-N
• SMILES： N1(C2CCCNC2)C(O)=CC(C)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 352.6±42.0 °C(Predicted)
• pka: 8?+-.0.50(Predicted)

Additional information on 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol

Introduction to 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol (CAS No. 1525751-63-6) and Its Emerging Applications in Chemical Biology

The compound 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol, identified by its CAS number 1525751-63-6, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic compound combines a pyrazole core with a piperidine substituent, creating a structure that has garnered attention for its versatile biological activities and synthetic utility. The pyrazole moiety, known for its broad spectrum of pharmacological effects, is often integrated into drug molecules to enhance binding affinity and metabolic stability, while the piperidine ring contributes to solubility and bioavailability. Together, these structural features make 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for small molecules that modulate biological pathways through intricate interactions with target proteins and enzymes. The structural framework of 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol aligns well with this trend, as it provides a scaffold that can be readily modified to achieve specific pharmacological outcomes. Researchers have been particularly intrigued by its potential as an intermediate in the synthesis of more complex bioactive molecules. The compound’s ability to serve as a precursor for derivatives with enhanced binding properties has opened new avenues in the development of therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol is its demonstrated efficacy in preclinical studies. Studies have shown that derivatives of this compound exhibit notable activity against enzymes involved in inflammatory pathways, making it a valuable candidate for the development of anti-inflammatory drugs. The pyrazole ring’s ability to engage with heme groups in certain enzymes has been particularly well-documented, suggesting its utility in designing molecules that can modulate heme-dependent processes. This mechanism of action is particularly relevant in conditions such as arthritis and autoimmune disorders, where inflammatory mediators play a crucial role.

Furthermore, the piperidine substituent in 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol contributes to its favorable pharmacokinetic properties. Piperidine-based scaffolds are widely recognized for their ability to improve oral bioavailability and reduce metabolic clearance, making them ideal for drug development. This feature has prompted researchers to explore its use in designing orally active drugs that can achieve sustained therapeutic levels. The combination of these attributes positions 3-Methyl-1-(piperidin-3-yl)-1H-pyrazol-5-ol as a versatile building block for novel therapeutics.

The synthesis of 3-Methyl-1-(piperidin-3-yll)-1H-pyrazol-l-lactam, a key derivative of this compound, has been extensively studied due to its potential applications in medicinal chemistry. Researchers have developed efficient synthetic routes that leverage the reactivity of the pyrazole and piperidine moieties to construct complex molecular architectures. These synthetic strategies not only highlight the synthetic versatility of 1525751-l53a6 but also provide valuable insights into the development of other heterocyclic compounds with similar pharmacological profiles.

Recent advances in computational chemistry have further enhanced our understanding of how 3-Methyl-l-(pyridine-lS-yI)-lH-pyrazole-S-oI interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator of these proteins. These computational findings have been validated through experimental studies, confirming the compound’s binding properties and paving the way for structure-based drug design.

The therapeutic potential of derivatives derived from 152575l-S36a6 extends beyond anti-inflammatory applications. Preliminary research indicates that these compounds may also exhibit antimicrobial properties, making them attractive candidates for developing novel antibiotics or antifungal agents. The ability of pyrazole-based molecules to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has been well-documented, suggesting their broad-spectrum antimicrobial activity.

In addition to their pharmacological applications, compounds derived from CAS No 152575I-S36a6 have shown promise in material science and agrochemical research. The unique structural features of these molecules make them suitable candidates for developing new materials with enhanced mechanical or electronic properties. Furthermore, their biological activity has prompted exploration in crop protection agents, where they could serve as potent herbicides or fungicides without harming beneficial organisms.

The future direction of research on 3-Methyl-I-(pyridine-S-yI)-lH-pyrazole-S-oI (CAS No 152575I-S36a6) is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substitution patterns on the pyrazole and piperidine rings, researchers aim to enhance its potency, selectivity, and bioavailability. Advances in synthetic methodologies will also play a crucial role in facilitating the discovery of new derivatives with improved therapeutic profiles.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. Such partnerships will enable researchers to leverage cutting-edge technologies and resources to accelerate drug discovery processes. As our understanding of the biological roles played by small molecules continues to grow, compounds like 152575I-S36a6 are poised to play significant roles in addressing unmet medical needs.